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Compound Name:
3-Chloro-4-

Fluorophenylacetonitrile

CAS No.: 658-98-0

Cat. No.: B1586980

Get Quote

An In-Depth Technical Guide to the Material Safety Profile of 3-Chloro-4-
Fluorophenylacetonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safe handling, storage, and

emergency procedures for 3-Chloro-4-Fluorophenylacetonitrile. As a specialized chemical

intermediate, its utility in synthetic chemistry, particularly in the development of novel

pharmaceutical and agrochemical compounds, is significant.[1] This guide moves beyond a

standard Material Safety Data Sheet (MSDS) to offer a deeper, application-focused analysis,

grounded in established safety protocols and toxicological principles. Given that the chemical,

physical, and toxicological properties of many research chemicals have not been exhaustively

investigated, a cautious and informed approach is paramount.[2]

Chemical Identity and Physicochemical
Characteristics
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A precise understanding of a compound's identity and physical properties is the foundation of a

robust safety assessment. These parameters dictate appropriate handling techniques, storage

conditions, and emergency response measures.

Table 1: Chemical Identification

Identifier Data Source

IUPAC Name
2-(3-chloro-4-
fluorophenyl)acetonitrile

[3]

Synonym
3-Chloro-4-Fluorobenzyl

Cyanide
[4]

CAS Number 658-98-0 [3][5]

Molecular Formula C₈H₅ClFN [5]

Molecular Weight 169.58 g/mol [5]

| InChI Key | GAUHFGRZXPVMQD-UHFFFAOYSA-N |[3] |

Table 2: Physicochemical Properties of 3-Chloro-4-Fluorophenylacetonitrile and Related

Compounds Note: Data for the title compound is limited. The following includes data from

structurally similar molecules to provide estimations for experimental planning. Researchers

must validate these properties for their specific lots.

Property Value Compound Source

Boiling Point
119-120 °C @ 18

mmHg

4-

Fluorophenylacetonitri

le

[6][7]

Density 1.126 g/mL at 25 °C

4-

Fluorophenylacetonitri

le

[6][7]

Flash Point
108 °C (226.4 °F) -

closed cup

4-

Fluorophenylacetonitri

le

[7]
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Hazard Identification and Toxicological Profile
Based on data from structurally related compounds, 3-Chloro-4-Fluorophenylacetonitrile
should be handled as a hazardous substance. The primary routes of exposure are inhalation,

skin contact, eye contact, and ingestion.

Table 3: GHS Hazard Classification (Inferred from Related Compounds)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed[8][9]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[9]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[9]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[8]

[9]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[8][9]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[2][8][9] |

Toxicological Insights:
The toxicological profile suggests that 3-Chloro-4-Fluorophenylacetonitrile is a multi-hazard

compound.

Systemic Toxicity: The "Harmful" classification for oral, dermal, and inhalation routes

indicates that exposure can lead to significant systemic effects. The nitrile functional group (-

CN) is a key structural alert, as some organic nitriles can be metabolized to release cyanide,

a potent metabolic poison. While this specific compound's metabolic pathway is not fully

elucidated, this potential dictates the need for stringent exposure controls.
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Localized Irritation: The compound is a potent irritant to the skin, eyes, and respiratory tract.

[2][8][9] This necessitates the use of robust personal protective equipment (PPE) and

engineering controls to prevent any direct contact. The respiratory irritation potential

underscores the critical importance of handling the material within a certified chemical fume

hood.[2][7]

Carcinogenicity: For the related compound 3-Chloro-4-fluorobenzaldehyde, the International

Agency for Research on Cancer (IARC) has not classified it as a probable, possible, or

confirmed human carcinogen at levels of 0.1% or greater.[2] However, the absence of data is

not proof of safety, and exposure should always be minimized.

Risk Mitigation and Safe Handling Protocols
A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment is essential for the safe handling of this compound.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 3-Chloro-4-Fluorophenylacetonitrile is a

properly functioning chemical fume hood. This is non-negotiable. The causality is clear: the

potential for respiratory irritation (H335) and the harmful nature of inhaled dust or vapors

(H332) require that these contaminants be captured at the source, preventing them from

entering the researcher's breathing zone.

Personal Protective Equipment (PPE): A Necessary
Barrier

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields, conforming to

EN 166 (EU) or NIOSH (US) standards.[10] Given the serious eye irritation risk (H319), a

face shield should be worn in addition to goggles when handling larger quantities or when

there is a significant risk of splashing.

Skin Protection: Wear impervious clothing and chemically resistant gloves (e.g., nitrile).[10] It

is critical to consult the glove manufacturer's data for breakthrough time and permeation rate.

Contaminated clothing must be removed immediately and washed before reuse.[9]
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Respiratory Protection: For routine handling within a fume hood, respiratory protection is not

typically required. However, if exposure limits are exceeded or in emergency situations (e.g.,

a large spill), a full-face respirator with an appropriate filter (e.g., type ABEK EN14387) must

be used.[7][10]

Procedural Protocol for Handling and Dispensing
Preparation: Cordon off the work area. Ensure the chemical fume hood sash is at the

appropriate height. Gather all necessary equipment (spatulas, weigh boats, containers,

waste bags) before introducing the chemical.

Dispensing: Handle the solid material carefully to avoid creating dust. Use a spatula to gently

transfer the required amount to a weigh boat. Do not pour the powder.

Containment: Perform all manipulations within the fume hood. Keep the container tightly

closed when not in use.[4][9]

Decontamination: After handling, decontaminate all surfaces and equipment. Wipe down the

work area in the fume hood.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[11] Do not eat, drink,

or smoke in the laboratory.[9][10]

Storage Requirements
Store 3-Chloro-4-Fluorophenylacetonitrile in a cool, dry, and well-ventilated area, away from

incompatible materials.[4][9] The container must be kept tightly closed to prevent moisture

ingress and sublimation.[4] Due to its hazard profile, it is recommended to store it in a locked

cabinet or facility to restrict access to authorized personnel.[4][10]

Emergency Response and First Aid Protocols
Immediate and correct first aid is critical in mitigating the effects of accidental exposure.

First Aid Measures: Step-by-Step
Inhalation:
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Immediately move the exposed person to fresh air.[12][13]

Keep the person warm and at rest in a position comfortable for breathing.[4][12]

If breathing has stopped or is difficult, provide artificial respiration or oxygen, if trained to

do so.[12]

Seek immediate medical attention.[13]

Skin Contact:

Immediately remove all contaminated clothing.[14]

Wash the affected skin with plenty of soap and water for at least 15 minutes.[2][10]

Seek immediate medical attention if irritation persists or if a large area is exposed.[11]

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8][14]

Remove contact lenses, if present and easy to do. Continue rinsing.[8]

Seek immediate medical attention.[12]

Ingestion:

Do NOT induce vomiting.[10][15]

Rinse the mouth thoroughly with water.[2][4]

Never give anything by mouth to an unconscious person.[2][10]

Call a physician or Poison Control Center immediately.[10][11]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.
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Ventilate: Ensure adequate ventilation, but avoid directing airflow out of the fume hood into

the general lab space.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[8]

Absorb and Collect: Wearing full PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, dry sand). Carefully sweep or scoop up the material without creating dust and

place it into a suitable, labeled, and closed container for disposal.[8]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Chemical Safety and Risk Assessment Workflow
A systematic workflow ensures that all safety aspects are considered before, during, and after

the use of 3-Chloro-4-Fluorophenylacetonitrile. The following diagram illustrates a logical

process for risk management in a research setting.
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Start: Receive Chemical

Review MSDS & Literature
(Hazards, Properties)

Define Experimental Protocol
(Scale, Reagents, Conditions)

Perform Risk Assessment
(Identify Hazards, Evaluate Risks)

Select Control Measures

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat) Proceed with Experiment?

Execute Experiment
(Follow SOP)
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Stop & Re-evaluate Protocol
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Caption: Risk assessment workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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